Cas no 2227931-20-4 (rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid)

• Product Name: rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid
• CAS No: 2227931-20-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6318148
• PubChem ID: 165509296
• Update Time: 2025-07-10

rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid
• 2227931-20-4
• rac-2-[(1R,3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclopentyl]acetic acid
• EN300-1553971

• Inchi： 1S/C27H32N2O5/c1-16(2)25(26(32)28-18-12-11-17(13-18)14-24(30)31)29-27(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23,25H,11-15H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t17-,18+,25?/m0/s1
• InChI Key： DSKDFYWDXCPPOU-SVSOVTBISA-N
• SMILES： O=C(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H]1CC[C@H](CC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid

Professional Introduction to rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic Acid (CAS No. 2227931-20-4)

The compound rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid, identified by its CAS number 2227931-20-4, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This intricate molecular structure, characterized by its cyclopentylacetic core and a complex amino acid derivative moiety, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the heart of this compound's utility lies its unique stereochemistry, which is meticulously defined by the stereochemical configuration at the 1R and 3S positions. This precise arrangement not only influences the compound's physicochemical properties but also plays a crucial role in determining its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its appeal, as this protective group is widely employed in peptide synthesis and pharmaceutical research.

In recent years, there has been a growing interest in the development of chiral compounds for their ability to interact selectively with biological targets. The cyclopentylacetic scaffold of rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid provides an excellent platform for such applications. Its rigid three-dimensional structure allows for precise alignment with biological receptors, potentially leading to higher efficacy and reduced side effects compared to non-chiral counterparts.

The Fmoc moiety attached to the amino group serves multiple purposes in pharmaceutical chemistry. It not only protects the amino group during synthetic procedures but also enhances the solubility and stability of the compound. This protective group is particularly valuable in multi-step syntheses where selective deprotection is essential for achieving high yields and purity.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of novel bioactive molecules. Researchers have been exploring its utility in developing new drugs targeting various diseases, including neurological disorders and inflammatory conditions. The cyclopentylacetic core, combined with the amino acid derivative, offers a versatile framework for modulating biological pathways.

The stereochemical purity of rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid is critical for its biological activity. Any deviation from the desired stereochemical configuration can significantly alter its pharmacological properties. Advanced synthetic techniques, including asymmetric catalysis and chiral resolution methods, have been employed to ensure high enantiomeric purity.

In addition to its pharmaceutical applications, this compound has shown promise in material science and chemical biology. Its unique structural features make it an attractive candidate for designing novel materials with specific functional properties. For instance, it can be used to develop chiral catalysts or as a building block for creating supramolecular assemblies.

The synthesis of rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid involves multiple steps, each requiring careful optimization to achieve high yields and purity. The use of advanced analytical techniques such as HPLC (High Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) spectroscopy is essential for monitoring reaction progress and verifying product identity.

The growing body of research on this compound underscores its significance in modern chemistry and medicine. As our understanding of biological systems continues to expand, compounds like this are expected to play an increasingly important role in drug discovery and therapeutic development. The combination of cutting-edge synthetic methodologies with rigorous biochemical evaluations ensures that such compounds meet the highest standards of quality and efficacy.

In conclusion, rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentylacetic acid (CAS No. 2227931-20-4) stands out as a remarkable example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique features make it a valuable asset in pharmaceutical research and beyond, offering new opportunities for therapeutic intervention and material innovation.